Cas no 1804092-04-3 (4-Cyano-6-formyl-1H-benzimidazole)
4-Cyano-6-formyl-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-6-formyl-1H-benzimidazole
-
- Inchi: 1S/C9H5N3O/c10-3-7-1-6(4-13)2-8-9(7)12-5-11-8/h1-2,4-5H,(H,11,12)
- InChI Key: QBBQVSZCWQQVSX-UHFFFAOYSA-N
- SMILES: O=CC1C=C(C#N)C2=C(C=1)NC=N2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 257
- XLogP3: 0.7
- Topological Polar Surface Area: 69.5
4-Cyano-6-formyl-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061003053-250mg |
4-Cyano-6-formyl-1H-benzimidazole |
1804092-04-3 | 98% | 250mg |
$915.63 | 2022-04-02 | |
| Alichem | A061003053-500mg |
4-Cyano-6-formyl-1H-benzimidazole |
1804092-04-3 | 98% | 500mg |
$1,271.16 | 2022-04-02 | |
| Alichem | A061003053-1g |
4-Cyano-6-formyl-1H-benzimidazole |
1804092-04-3 | 98% | 1g |
$2,248.06 | 2022-04-02 |
4-Cyano-6-formyl-1H-benzimidazole Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 4-Cyano-6-formyl-1H-benzimidazole
Introduction to 4-Cyano-6-formyl-1H-benzimidazole (CAS No. 1804092-04-3)
4-Cyano-6-formyl-1H-benzimidazole (CAS No. 1804092-04-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.
The molecular structure of 4-Cyano-6-formyl-1H-benzimidazole consists of a benzimidazole core with a cyano group at the 4-position and a formyl group at the 6-position. The benzimidazole scaffold is well-known for its biological activity and has been extensively studied for its potential in various therapeutic areas, including antiviral, antibacterial, and anticancer applications.
Recent research has highlighted the importance of 4-Cyano-6-formyl-1H-benzimidazole in the development of targeted therapies. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The formyl group at the 6-position was found to enhance the compound's binding affinity to its target, thereby improving its therapeutic efficacy.
In addition to its potential as a therapeutic agent, 4-Cyano-6-formyl-1H-benzimidazole serves as a valuable building block in synthetic chemistry. Its unique functional groups make it an excellent starting material for the synthesis of more complex molecules. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound to develop novel inhibitors for protein-protein interactions, which are critical in many disease pathways.
The synthesis of 4-Cyano-6-formyl-1H-benzimidazole involves several well-established chemical reactions. One common approach involves the condensation of o-phenylenediamine with formic acid to form benzimidazole, followed by selective functionalization to introduce the cyano and formyl groups. This synthetic route is highly efficient and can be scaled up for industrial production.
The physical and chemical properties of 4-Cyano-6-formyl-1H-benzimidazole have been extensively characterized. It is a white crystalline solid with a melting point of approximately 250°C. The compound is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various biological assays and chemical reactions.
In terms of safety and handling, 4-Cyano-6-formyl-1H-benzimidazole should be stored in a cool, dry place away from strong oxidizing agents and direct sunlight. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.
The future prospects for 4-Cyano-6-formyl-1H-benzimidazole are promising. Ongoing research aims to further explore its biological activities and optimize its properties for specific therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of new drugs based on this compound.
In conclusion, 4-Cyano-6-formyl-1H-benzimidazole (CAS No. 1804092-04-3) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic chemistry. Its unique structural features and versatile applications make it an important molecule for further investigation and development.
1804092-04-3 (4-Cyano-6-formyl-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)